Cas no 66996-92-7 (Pyrazinecarbothioamide, 6-(methylamino)-)

• Product Name: Pyrazinecarbothioamide, 6-(methylamino)-
• CAS No: 66996-92-7
• MF: C₆H₈N₄S
• MW: 168.219518661499
• CID: 388223
• PubChem ID: 818292
• Update Time: 2025-05-19

Pyrazinecarbothioamide, 6-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbothioamide, 6-(methylamino)-
• 6-(methylamino)pyrazine-2-carbothioamide
• 6-(METHYLAMINO)-PYRAZINECARBOTHIOAMIDE
• Pyrazinecarbothioamide, 6-(methylamino)- (9CI)
• AKOS006241954
• AF-615/25002821
• 66996-92-7
• FT-0620818
• SCHEMBL6270179
• DTXSID40355940

• Inchi： 1S/C6H8N4S/c1-8-5-3-9-2-4(10-5)6(7)11/h2-3H,1H3,(H2,7,11)(H,8,10)
• InChI Key： NKPMBHGWKFGYLR-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CC(=N1)NC)N

Computed Properties

• Exact Mass: 168.04714
• Monoisotopic Mass: 168.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 63.83

Additional information on Pyrazinecarbothioamide, 6-(methylamino)-

Introduction to 6-(Methylamino)pyrazinecarbothioamide (CAS No. 66996-92-7)

6-(Methylamino)pyrazinecarbothioamide (CAS No. 66996-92-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas, including antimicrobial and anticancer activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 6-(methylamino)pyrazinecarbothioamide.

Chemical Structure and Properties

6-(Methylamino)pyrazinecarbothioamide is a derivative of pyrazinecarbothioamide, featuring a pyrazine ring with a thioamide group and a methylamino substituent. The molecular formula of this compound is C₇H₁₀N₄S, with a molecular weight of approximately 182.24 g/mol. The presence of the thioamide group imparts unique chemical properties, such as high reactivity and the ability to form stable complexes with metal ions. The methylamino group, on the other hand, contributes to the compound's basicity and solubility in polar solvents.

The physical properties of 6-(methylamino)pyrazinecarbothioamide include its appearance as a white crystalline solid with a melting point ranging from 150 to 155°C. It is moderately soluble in water and highly soluble in organic solvents like ethanol and dimethyl sulfoxide (DMSO). These properties make it suitable for various experimental conditions and formulations in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 6-(methylamino)pyrazinecarbothioamide can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 6-chloropyrazine-2-carbothioamide with methylamine in an appropriate solvent under controlled conditions. This reaction typically proceeds via nucleophilic substitution, where the chlorine atom on the pyrazine ring is replaced by the methylamino group.

An alternative synthetic route involves the condensation of 6-methylaminopyrazine-2-carboxylic acid with thiourea in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This method provides a high yield of the desired product and is particularly useful for large-scale production.

Biological Activities

6-(Methylamino)pyrazinecarbothioamide has been extensively studied for its biological activities, particularly its antimicrobial and anticancer properties. Recent research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. Studies have demonstrated its effectiveness against multidrug-resistant strains, making it a promising candidate for developing new antibiotics.

In addition to its antimicrobial properties, 6-(methylamino)pyrazinecarbothioamide has shown significant anticancer activity. Preclinical studies have reported that it can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 6-(methylamino)pyrazinecarbothioamide has been further explored through clinical trials. Early-phase clinical trials have demonstrated its safety and tolerability in human subjects. Preliminary results indicate that it can effectively reduce bacterial infections without causing significant side effects. These findings have paved the way for more advanced clinical trials to evaluate its efficacy in treating specific infections.

In the context of cancer therapy, preclinical data have been promising enough to warrant further investigation in clinical settings. Ongoing clinical trials are evaluating the safety and efficacy of 6-(methylamino)pyrazinecarbothioamide in combination with other anticancer agents to enhance therapeutic outcomes.

Current Research Trends

The field of medicinal chemistry continues to evolve rapidly, with ongoing research aimed at optimizing the structure-activity relationship (SAR) of compounds like 6-(methylamino)pyrazinecarbothioamide. Recent studies have focused on modifying the substituents on the pyrazine ring to enhance specific biological activities while minimizing potential side effects.

Nanotechnology has also emerged as a promising approach to improve the delivery and bioavailability of drugs like 6-(methylamino)pyrazinecarbothioamide. Nanoparticle formulations can protect the drug from degradation in biological environments and ensure targeted delivery to specific tissues or cells, thereby enhancing therapeutic efficacy.

Conclusion

6-(Methylamino)pyrazinecarbothioamide (CAS No. 66996-92-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various applications, including antimicrobial and anticancer therapies. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, paving the way for future developments in drug discovery and development.